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Compound of Interest

Compound Name: Tocainide

Cat. No.: B7818732 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for Tocainide, including personal protective equipment (PPE)

guidelines, operational plans for handling and disposal, and emergency procedures.

Quantitative Data Summary
While specific occupational exposure limits for Tocainide are not readily available in the

provided documentation, the following table summarizes its key identifiers.

Identifier Value

CAS Number 41708-72-9[1]

Molecular Formula C11H16N2O[2]

Molecular Weight 192.26 g/mol [3]

Personal Protective Equipment (PPE)
The following PPE is recommended to minimize exposure when handling Tocainide. The level

of protection should be chosen based on the potential for exposure in the specific laboratory

procedure.
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PPE Category Minimum Requirement

Recommended for Higher
Risk Activities (e.g.,
compounding, handling
large quantities, cleaning
spills)

Eye/Face Protection
Safety glasses with side

shields.

Chemical safety goggles or a

face shield.[4]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Double gloving with

chemotherapy-rated gloves.[5]

[6]

Body Protection Laboratory coat.
Disposable gown made of low-

permeability fabric.[5]

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

N95 dust mask or a respirator

if dusts are generated and

ventilation is inadequate.[7]

Operational Plan: Handling and Storage
Engineering Controls:

Handle Tocainide in a well-ventilated area.[1]

Use a chemical fume hood or other ventilated enclosure for procedures that may generate

dust or aerosols.

Personal Hygiene:

Wash hands thoroughly after handling and before eating, drinking, or smoking.[2][8]

Do not eat, drink, or smoke in areas where Tocainide is handled or stored.[2]

Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before working with Tocainide.
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Wear the appropriate PPE as outlined in the table above.

Avoid the formation of dust and aerosols.[1]

Avoid contact with skin, eyes, and clothing.[1]

Keep containers tightly closed when not in use.

Storage:

Store in a cool, dry, well-ventilated area.[2]

Keep away from incompatible materials such as strong oxidizing agents.[2]

Disposal Plan
Dispose of Tocainide and contaminated materials in accordance with all applicable federal,

state, and local regulations.

Waste Characterization:

Tocainide is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[2]

Disposal Steps:

Unused Product: Dispose of as hazardous waste through an approved waste disposal plant.

[2] Do not dispose of down the drain.

Contaminated Materials: All PPE, labware, and other materials that have come into contact

with Tocainide should be considered contaminated.

Place disposable items (gloves, gowns, etc.) in a sealed, labeled hazardous waste

container.

Decontaminate non-disposable items according to established laboratory procedures.
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Empty Containers: Triple rinse with a suitable solvent and dispose of the rinsate as

hazardous waste.

For unused medicines in a non-laboratory setting, consider community drug take-back

programs.[9] If such programs are unavailable, the FDA recommends mixing the medicine with

an undesirable substance like coffee grounds or cat litter, placing it in a sealed container, and

then into the household trash.[9]

Emergency Plan
Spill Response:

Evacuate the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection if dust is present.

Prevent further dispersal of the material.

Carefully sweep or scoop up the spilled solid, avoiding dust generation.

Collect the spilled material and any contaminated cleaning materials into a labeled, sealed

container for hazardous waste disposal.[1]

Clean the spill area with a suitable decontamination solution.

Exposure Procedures:
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[1][2]

Firefighting Measures:

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Specific Hazards: May emit toxic fumes under fire conditions.[2]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][8]

Workflow Diagrams

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemicalbook.com/msds/tocainide_2.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH36265~~PDF~~MTR~~AGHS~~EN~~2024-04-02%2015:09:49~~Tocainide%20hydrochloride%20%2098%~~
https://www.chemicalbook.com/msds/tocainide_2.htm
https://dcchemicals.com/msds/MSDS_DC48532.html
https://www.chemicalbook.com/msds/tocainide_2.htm
https://dcchemicals.com/msds/MSDS_DC48532.html
https://www.chemicalbook.com/msds/tocainide_2.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH36265~~PDF~~MTR~~AGHS~~EN~~2024-04-02%2015:09:49~~Tocainide%20hydrochloride%20%2098%~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7818732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Review SDS

Don Appropriate PPE

Weigh/Handle Tocainide in Ventilated Area

Perform Experiment

Decontaminate Work Area

Dispose of Waste in Labeled Container

Remove PPE

Wash Hands

Click to download full resolution via product page

Caption: Standard workflow for safely handling Tocainide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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